Cas no 2171260-96-9 ((2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid)
(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid
- 2171260-96-9
- (2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid
- EN300-1484120
-
- Inchi: 1S/C26H30N2O7/c1-26(2,3)35-23(30)14-21(24(31)32)28-22(29)12-13-27-25(33)34-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,12-15H2,1-3H3,(H,27,33)(H,28,29)(H,31,32)/t21-/m0/s1
- InChI Key: SJLLKOHWCPRAAV-NRFANRHFSA-N
- SMILES: O(C(NCCC(N[C@H](C(=O)O)CC(=O)OC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 482.20530130g/mol
- Monoisotopic Mass: 482.20530130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 131Ų
(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1484120-1.0g |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1484120-50mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 50mg |
$707.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-100mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 100mg |
$741.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-250mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 250mg |
$774.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-500mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 500mg |
$809.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-1000mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 1000mg |
$842.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-2500mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 2500mg |
$1650.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-5000mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 5000mg |
$2443.0 | 2023-09-28 | ||
| Enamine | EN300-1484120-10000mg |
(2S)-4-(tert-butoxy)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-oxobutanoic acid |
2171260-96-9 | 10000mg |
$3622.0 | 2023-09-28 |
(2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid
Comprehensive Analysis of (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid (CAS No. 2171260-96-9)
In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, the compound (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid (CAS No. 2171260-96-9) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Its unique structure, featuring a tert-butoxy group and an Fmoc-protected amine, makes it indispensable for researchers aiming to develop novel therapeutic peptides and bioconjugates.
The growing demand for custom peptide synthesis and high-purity intermediates has placed compounds like 2171260-96-9 at the forefront of organic chemistry research. With the rise of personalized medicine and targeted drug delivery systems, the need for reliable building blocks has never been higher. This compound's compatibility with automated peptide synthesizers and its stability under standard SPPS conditions make it a preferred choice for laboratories worldwide.
Recent advancements in cancer research and immunotherapy have further highlighted the importance of Fmoc-protected compounds. Researchers are particularly interested in how 2171260-96-9 can be utilized to create peptide-based vaccines and immune modulators. Its chiral purity and stereochemical integrity are crucial for maintaining the biological activity of synthesized peptides, addressing one of the most common challenges in peptide drug development.
From a green chemistry perspective, the synthesis and application of (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid align with the industry's shift toward sustainable manufacturing. The compound's efficient deprotection kinetics and minimal side product formation contribute to reduced waste in peptide production, answering the increasing demand for eco-friendly chemical processes.
Quality control remains paramount when working with 2171260-96-9, as even minor impurities can affect peptide yield and biological activity. Advanced analytical techniques such as HPLC and mass spectrometry are routinely employed to verify the compound's chemical purity and structural integrity. These quality assurance measures are critical for researchers working on GLP-compliant projects or preclinical studies.
The storage and handling of Fmoc-protected amino acid derivatives like (2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid require careful consideration of moisture sensitivity and temperature stability. Proper storage under inert atmosphere and at recommended temperatures ensures the compound's longevity and performance in critical synthetic applications.
As the pharmaceutical industry continues to explore peptide therapeutics for conditions ranging from metabolic disorders to neurological diseases, the importance of reliable intermediates like 2171260-96-9 will only grow. Its versatility in side chain protection and compatibility with various coupling reagents positions it as a fundamental component in modern medicinal chemistry workflows.
Future research directions may explore novel applications of this compound in peptide nucleic acid (PNA) synthesis or as a scaffold for drug conjugate development. The compound's structural features offer intriguing possibilities for creating multifunctional biomolecules with tailored properties, potentially opening new avenues in biopharmaceutical innovation.
2171260-96-9 ((2S)-4-(tert-butoxy)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)